Cas no 88465-76-3 (1,2-Ethanediamine, N'-(diphenylmethyl)-N,N-bis(1-methylethyl)-)

1,2-Ethanediamine, N'-(diphenylmethyl)-N,N-bis(1-methylethyl)- structure
88465-76-3 structure
Product Name:1,2-Ethanediamine, N'-(diphenylmethyl)-N,N-bis(1-methylethyl)-
CAS No:88465-76-3
MF:C21H30N2
MW:310.476305484772
CID:631702
PubChem ID:13205885
Update Time:2025-04-19

1,2-Ethanediamine, N'-(diphenylmethyl)-N,N-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N'-(diphenylmethyl)-N,N-bis(1-methylethyl)-
    • N-benzhydryl-N',N'-di(propan-2-yl)ethane-1,2-diamine
    • N~2~-(Diphenylmethyl)-N~1~,N~1~-di(propan-2-yl)ethane-1,2-diamine
    • DTXSID50527671
    • 88465-76-3
    • Inchi: 1S/C21H30N2/c1-17(2)23(18(3)4)16-15-22-21(19-11-7-5-8-12-19)20-13-9-6-10-14-20/h5-14,17-18,21-22H,15-16H2,1-4H3
    • InChI Key: UUOFXPCIMSRBBT-UHFFFAOYSA-N
    • SMILES: N(CCNC(C1C=CC=CC=1)C1C=CC=CC=1)(C(C)C)C(C)C

Computed Properties

  • Exact Mass: 310.240898965g/mol
  • Monoisotopic Mass: 310.240898965g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 15.3Ų
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